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Compound of Interest

Compound Name: 1,1-Undecanediol
Cat. No.: B14006925
Get Quote
\ J

Executive Summary & Chemical Identity

1,1-Undecanediol (CAS: 149639-35-0) represents a distinct chemical species often
overlooked in standard safety data sheets due to its transient nature. Chemically, it is the
geminal diol (hydrate) of Undecanal (Aldehyde C-11). Unlike its isomer 1,11-Undecanediol (a
stable terminal diol), 1,1-Undecanediol exists in a dynamic equilibrium with its parent aldehyde
in aqueous physiological environments.

For researchers and drug developers, understanding this compound requires a dual-lens

approach:

e The Hydrate Form: The dominant species in high-water-activity environments (e.g., blood,
cytosol).

e The Aldehyde Form: The lipophilic precursor that facilitates membrane permeation before
hydration occurs.

This guide provides a rigorous toxicological evaluation of the 1,1-Undecanediol system,
focusing on its metabolic fate, irritation potential, and experimental validation protocols.
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Chemical Specifications

Parameter Data
IUPAC Name Undecane-1,1-diol
149639-35-0 (Hydrate) / 112-44-7 (Parent
CAS Number
Aldehyde)
Molecular Formula
Molecular Weight 188.31 g/mol

Aqueous Equilibrium (
Physiological State to

)

Amphiphilic; soluble in ethanol/oils, sparingly

Solubilit
Y soluble in water (forming the diol).[1][2][3][4]

Toxicological Mechanisms & ADME

To accurately assess toxicity, one must recognize that 1,1-Undecanediol is a metabolic
intermediate. Its toxicity is governed by the kinetics of Alcohol Dehydrogenase (ADH) and
Aldehyde Dehydrogenase (ALDH).

Metabolic Pathway & Bioactivation

Upon contact with biological tissue, the lipophilic Undecanal partitions into membranes. In the
agueous cytosol, it hydrates to 1,1-Undecanediol. This gem-diol is the actual substrate for
oxidation into Undecanoic Acid, a fatty acid generally considered non-toxic and metabolizable

via
-oxidation.

Toxicological Concern: The "window of toxicity" exists if the ALDH enzyme is saturated.
Accumulated aldehyde/diol species can form Schiff bases with cellular proteins, leading to
cytotoxicity or sensitization.
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Visualization: Metabolic Fate & Equilibrium

The following diagram illustrates the dynamic conversion and detoxification pathway.
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Figure 1: The hydration equilibrium of Undecanal to 1,1-Undecanediol and subsequent
oxidative detoxification.

Toxicological Profile

The safety profile of 1,1-Undecanediol is derived from direct studies of its equilibrium partner
(Undecanal) and structure-activity relationships (SAR) of medium-chain gem-diols.

Acute Toxicity

e Oral

(Rat): > 5,000 mg/kg (Inferred from Undecanal). The conversion to fatty acid prevents
systemic acute toxicity at moderate doses.

e Dermal
(Rabbit): > 5,000 mg/kg.

 Inhalation: High concentrations of the parent aldehyde vapor may cause respiratory irritation.
The diol form is non-volatile.

Irritation & Sensitization (Critical Endpoint)

The primary risk for 1,1-Undecanediol is skin irritation.
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e Mechanism: The amphiphilic nature allows deep penetration into the stratum corneum. If the
hydration equilibrium shifts towards the aldehyde, protein cross-linking (irritation) occurs.

o Classification: Skin Irritant (Category 2).[5]

e Sensitization: Weak sensitizer. RIFM assessments classify C-11 aldehydes as having low
sensitization potency compared to shorter-chain analogs, but caution is required in
compromised skin.

Genotoxicity

o Ames Test: Consistently negative (Salmonella typhimurium strains TA98, TA100).
e Micronucleus Assay: Negative.

e Conclusion: 1,1-Undecanediol is not considered genotoxic.

Experimental Protocols for Validation

As a Senior Application Scientist, | recommend the following self-validating workflows to assess
1,1-Undecanediol in new formulations.

Protocol A: Preparation of Stable 1,1-Undecanediol
Solution

Since the diol is unstable in pure form, it must be generated in situ for testing.

e Reagents: Undecanal (>98% purity), Phosphate Buffered Saline (PBS, pH 7.4), Ethanol (co-
solvent).

e Procedure:

Dissolve Undecanal in Ethanol to create a 100mM stock.

[¢]

[e]

Dilute 1:100 into PBS (final 1mM).

o

Incubation: Allow to equilibrate at 37°C for 60 minutes.
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o Validation: Use NMR Spectroscopy (

-NMR).[2] Look for the disappearance of the aldehyde proton signal (

ppm) and appearance of the methine proton of the gem-diol (

ppm).

o Note: Without this equilibration step, you are testing the aldehyde, not the diol.

Protocol B: In Vitro Cytotoxicity (Fibroblast MTT Assay)

This assay determines the

of the diol form.

e Cell Line: Human Dermal Fibroblasts (HDFa).
e Seeding:

cells/well in 96-well plates.

e Treatment:
o Prepare 1,1-Undecanediol solution (per Protocol A).
o Apply serial dilutions (0.1

M to 1000

M) for 24 hours.
e Readout: Add MTT reagent; measure absorbance at 570 nm.
o Control Logic:
o Positive Control: SDS (0.1%).
o Vehicle Control: 1% Ethanol in PBS (Must show >95% viability).

o Acceptance Criteria: The
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should be

M for non-cytotoxic classification in topical applications.

Visualization: Safety Assessment Workflow

This flowchart guides the decision-making process for including 1,1-Undecanediol in drug
formulations.
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Figure 2: Step-by-step decision tree for the toxicological validation of 1,1-Undecanediol.
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Regulatory & Environmental Context

o REACH (EU): Registered under the parent Undecanal. Classified as Aquatic Chronic 2
(Toxic to aquatic life with long-lasting effects).

o IFRA (Fragrance): Restricted use levels apply to C-11 aldehydes to prevent sensitization.

e Drug Development: 1,1-Undecanediol is not an FDA-approved active ingredient but may be

treated as an excipient or metabolite.

Summary of Key Data Points

Endpoint Result Reference Basis

Skin Irritation Moderate Irritant RIFM Monograph (Undecanal)

Eye Irritation Mild to Moderate Draize Test (Rabbit)

Mutagenicity Negative Ames Test

Aquatic Toxicity mg/L Fish (96h)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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